2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride
Overview
Description
2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride, also known as AC-3933, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a highly selective antagonist of the serotonin 5-HT2C receptor and has been shown to have a wide range of effects on the central nervous system.
Mechanism of Action
2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride acts as a selective antagonist of the 5-HT2C receptor, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. This receptor plays a key role in the regulation of feeding behavior, mood, and anxiety. By blocking the activity of this receptor, 2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride can modulate these physiological processes.
Biochemical and Physiological Effects:
2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride has been shown to have a wide range of biochemical and physiological effects. In animal studies, this compound has been shown to reduce food intake and body weight, suggesting that it may have potential as a treatment for obesity. 2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride has also been shown to have antidepressant-like effects in animal models of depression, suggesting that it may have potential as a treatment for mood disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride in scientific research is its high selectivity for the 5-HT2C receptor. This allows researchers to specifically target this receptor and study its effects on various physiological processes. However, one limitation of using 2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride is that its effects may be influenced by other factors, such as the presence of other neurotransmitters or receptors.
Future Directions
There are several potential future directions for research on 2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride. One area of interest is the investigation of its potential as a treatment for obesity and related metabolic disorders. Another area of interest is the study of its effects on mood disorders, such as depression and anxiety. Additionally, further research is needed to fully understand the mechanisms underlying the effects of 2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride on the central nervous system.
Scientific Research Applications
2-(4-benzyl-1-piperazinyl)-N-cyclohexyl-4-quinazolinamine dihydrochloride has been studied extensively for its potential use in scientific research. Its high selectivity for the 5-HT2C receptor has made it a valuable tool for studying the role of this receptor in various physiological and pathological processes. This compound has been used in studies investigating the regulation of feeding behavior, mood disorders, and drug addiction.
properties
IUPAC Name |
2-(4-benzylpiperazin-1-yl)-N-cyclohexylquinazolin-4-amine;dihydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31N5.2ClH/c1-3-9-20(10-4-1)19-29-15-17-30(18-16-29)25-27-23-14-8-7-13-22(23)24(28-25)26-21-11-5-2-6-12-21;;/h1,3-4,7-10,13-14,21H,2,5-6,11-12,15-19H2,(H,26,27,28);2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFGJQYJCZBOMJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC2=NC(=NC3=CC=CC=C32)N4CCN(CC4)CC5=CC=CC=C5.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33Cl2N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-benzylpiperazin-1-yl)-N-cyclohexylquinazolin-4-amine;dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.